Cas no 1086398-20-0 (Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate)

• Product Name: Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate
• CAS No: 1086398-20-0
• MF: C₁₉H₂₃NO₆
• MW: 361.38902592659
• MDL: MFCD11501223
• CID: 4789286
• PubChem ID: 50999193
• Update Time: 2025-05-22

Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate
• 1'-(tert-Butoxycarbonyl)-4-oxospiro[chroman-2,4'-piperidine]-7-carboxylic acid
• 3,4-dihydro-4-oxo-spiro[2H-1-benzopyran-2,4'-piperidine]-1',7-dicarboxylic acid 1'-(1,1-dimethylethyl) ester
• BS-50877
• 1'-(TERT-BUTOXYCARBONYL)-4-OXO-3H-SPIRO[1-BENZOPYRAN-2,4'-PIPERIDINE]-7-CARBOXYLIC ACID
• 1'-(tert-Butoxycarbonyl)-4-oxospiro[chroman-2,4'-piperidine]-7-carboxylicacid
• 1086398-20-0
• CS-0199275
• Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate

• MDL： MFCD11501223
• Inchi： 1S/C19H23NO6/c1-18(2,3)26-17(24)20-8-6-19(7-9-20)11-14(21)13-5-4-12(16(22)23)10-15(13)25-19/h4-5,10H,6-9,11H2,1-3H3,(H,22,23)
• InChI Key： PHKCUIOZQOFQIL-UHFFFAOYSA-N
• SMILES： O1C2C=C(C(=O)O)C=CC=2C(CC21CCN(C(=O)OC(C)(C)C)CC2)=O

Computed Properties

• Exact Mass: 361.15253745g/mol
• Monoisotopic Mass: 361.15253745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 587
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 93.1

Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate Security Information

• Signal Word：Warning
• Hazard Statement： H302;H315;H319;H335
• Warning Statement： P261;P280;P301+P312;P302+P352;P305+P351+P338
• Storage Condition：Room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans Chromones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzopyrans 1-benzopyrans Chromones

Additional information on Tert-Butyl 7-carboxy-4-oxo-spiro[chroman-2,4'-piperidine]-1'-carboxylate

Tert-Butyl 7-Carboxy-4-Oxo-Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate: A Comprehensive Overview

The compound Tert-Butyl 7-Carboxy-4-Oxo-Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate (CAS No. 1086398-20-0) is a complex organic molecule with a unique spiro structure. This compound has garnered attention in the fields of organic chemistry and pharmacology due to its potential applications in drug design and development. The spiro structure, which consists of a chroman ring fused with a piperidine ring, provides a versatile scaffold for various functional groups. The presence of the tert-butyl group and carboxylic acid moieties further enhances its chemical versatility, making it a valuable compound for research and synthesis.

Recent studies have highlighted the importance of spiro compounds in medicinal chemistry. The spiro[chroman-2,4'-piperidine] core of this compound is particularly interesting due to its ability to mimic natural product structures. This structural feature has been linked to potential bioactivity, including anti-inflammatory and antioxidant properties. Researchers have explored the synthesis of similar spiro compounds using various methodologies, such as ring-closing metathesis and intramolecular cyclization, to optimize their synthesis pathways.

The tert-butyl group in this compound plays a significant role in modulating its physical and chemical properties. This bulky substituent can influence the molecule's solubility, stability, and interactions with biological systems. In drug design, tert-butyl groups are often used to improve pharmacokinetic profiles by enhancing absorption and reducing clearance rates. Recent advancements in asymmetric synthesis have also enabled the preparation of enantiomerically pure derivatives of this compound, which are valuable for studying stereochemical effects on bioactivity.

The 7-carboxy and 4-oxo functionalities further contribute to the compound's chemical diversity. The carboxylic acid group can participate in hydrogen bonding, which is crucial for molecular recognition in biological systems. The ketone group at position 4 introduces electron-withdrawing effects, potentially influencing the reactivity of neighboring groups. These functional groups make the compound amenable to further derivatization, enabling the exploration of its potential as a lead compound in drug discovery.

From an analytical perspective, the characterization of Tert-Butyl 7-Carboxy-4-Oxo-Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate has been achieved using advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods have provided insights into its molecular structure and purity, ensuring its reliability for research purposes. Additionally, computational chemistry tools have been employed to predict its physicochemical properties and potential interactions with biological targets.

In terms of applications, this compound has shown promise in preliminary biological assays. Its spiro structure has been associated with binding affinity towards certain protein targets, suggesting potential therapeutic applications. Ongoing research is focused on optimizing its bioavailability and efficacy through structural modifications. For instance, researchers are investigating the impact of substituent variations on its pharmacokinetic properties and bioactivity.

Moreover, the synthesis of Tert-Butyl 7-Carboxy-4-Oxo-Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate involves multi-step reactions that highlight its synthetic complexity. Key steps include the formation of the spiro ring system through carefully controlled cyclization reactions and subsequent functionalization to introduce the desired substituents. These synthetic strategies demonstrate the ingenuity required to construct such intricate molecular architectures.

In conclusion, Tert-Butyl 7-Carboxy-4-Oxo-Spiro[Chroman-2,4'-Piperidine]-1'-Carboxylate is a fascinating compound with significant potential in organic chemistry and pharmacology. Its unique structure and functional groups make it a valuable tool for exploring new chemical entities with therapeutic relevance. As research continues to uncover its properties and applications, this compound is expected to play an increasingly important role in advancing drug discovery efforts.